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Compound of Interest

Compound Name: Carperitide acetate

Cat. No.: B13440673

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Carperitide acetate's performance against
other alternatives in the management of acute heart failure (AHF), supported by experimental
data. It delves into the underlying signaling pathways, presents quantitative clinical outcome
data in structured tables, and offers detailed experimental methodologies for key preclinical and
clinical assessments.

Mechanism of Action: The cGMP Signaling Pathway

Carperitide, a synthetic form of human atrial natriuretic peptide (ANP), exerts its
cardioprotective effects through a well-defined signaling cascade. Upon administration,
Carperitide binds to the natriuretic peptide receptor-A (NPR-A) on the surface of target cells,
including vascular smooth muscle cells and endothelial cells.[1] This binding activates the
guanylate cyclase domain of the receptor, leading to the conversion of guanosine triphosphate
(GTP) to cyclic guanosine monophosphate (cGMP).[1] The subsequent increase in intracellular
cGMP levels activates protein kinase G (PKG), which in turn phosphorylates downstream
targets, resulting in vasodilation, natriuresis (sodium excretion), and diuresis (water excretion).
[1] Furthermore, this pathway inhibits the renin-angiotensin-aldosterone system (RAAS),
contributing to reduced cardiac preload and afterload.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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